Cas no 1807009-74-0 (4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1807009-74-0
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4860687
• Update Time: 2025-06-14

4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-5-3(1-9)6(7(10)11)13-2-4(5)12/h2,7H,1H2
• InChI Key： QENVHQHMZKEKEA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(CCl)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine

Recent Advances in the Study of 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine (CAS: 1807009-74-0)

The compound 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine (CAS: 1807009-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by multiple halogen substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, leveraging its reactive sites for further functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its bromo and iodo substituents for Suzuki-Miyaura cross-coupling reactions, enabling the rapid generation of diverse analogs with improved pharmacokinetic properties. The chloromethyl group was further exploited for nucleophilic substitution reactions, facilitating the introduction of various amine-containing pharmacophores. This approach yielded several candidates with nanomolar potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine served as the starting material for developing fluorinated quinolone analogs. The difluoromethyl group's metabolic stability and lipophilicity enhancement properties proved particularly valuable in overcoming the resistance mechanisms of Gram-negative pathogens. Molecular docking studies revealed that derivatives incorporating this core structure exhibited strong binding to bacterial DNA gyrase, with MIC values in the range of 0.5-2 μg/mL against multidrug-resistant E. coli strains.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 1807009-74-0 itself. A 2024 Organic Process Research & Development paper detailed a scalable, three-step synthesis from commercially available 2,3,5-tribromopyridine, achieving an overall yield of 68% with >99% purity. The process features a regioselective iodination at the 5-position using N-iodosuccinimide, followed by controlled difluoromethylation at the 2-position using ClCF₂H gas. Safety considerations for handling the reactive chloromethyl intermediate were thoroughly addressed through the development of a continuous flow chemistry approach.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, capitalizing on the iodine-125 substituent for imaging purposes. Preliminary results presented at the 2024 American Chemical Society National Meeting showed promising biodistribution profiles when the pyridine core was incorporated into prostate-specific membrane antigen (PSMA)-targeting small molecules. The versatility of 4-Bromo-3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine continues to make it a valuable building block across multiple therapeutic areas, with several derivatives currently in preclinical development pipelines.